[(2R,4R,6R,7R,10S,14S,16S,18R)-2,10,14,16-Tetrahydroxy-6-methyl-7-(6-oxopyran-3-yl)-3-oxapentacyclo[9.7.1.01,14.04,19.06,10]nonadecan-18-yl] acetate
[(2R,4R,6R,7R,10S,14S,16S,18R)-2,10,14,16-Tetrahydroxy-6-methyl-7-(6-oxopyran-3-yl)-3-oxapentacyclo[9.7.1.01,14.04,19.06,10]nonadecan-18-yl] acetate
Brand Name:
Vulcanchem
CAS No.:
125339-13-1
VCID:
VC0236046
InChI:
InChI=1S/C26H34O9/c1-13(27)34-19-9-15(28)10-24(31)7-5-17-21-18(35-22(30)26(19,21)24)11-23(2)16(6-8-25(17,23)32)14-3-4-20(29)33-12-14/h3-4,12,15-19,21-22,28,30-32H,5-11H2,1-2H3/t15-,16+,17?,18+,19+,21?,22+,23+,24-,25-,26?/m0/s1
SMILES:
CC(=O)OC1CC(CC2(C13C4C(CC2)C5(CCC(C5(CC4OC3O)C)C6=COC(=O)C=C6)O)O)O
Molecular Formula:
C11H23Br
Molecular Weight:
490.5 g/mol
[(2R,4R,6R,7R,10S,14S,16S,18R)-2,10,14,16-Tetrahydroxy-6-methyl-7-(6-oxopyran-3-yl)-3-oxapentacyclo[9.7.1.01,14.04,19.06,10]nonadecan-18-yl] acetate
CAS No.: 125339-13-1
Main Products
VCID: VC0236046
Molecular Formula: C11H23Br
Molecular Weight: 490.5 g/mol
![[(2R,4R,6R,7R,10S,14S,16S,18R)-2,10,14,16-Tetrahydroxy-6-methyl-7-(6-oxopyran-3-yl)-3-oxapentacyclo[9.7.1.01,14.04,19.06,10]nonadecan-18-yl] acetate - 125339-13-1](/images/no_structure.jpg)
| CAS No. | 125339-13-1 |
|---|---|
| Product Name | [(2R,4R,6R,7R,10S,14S,16S,18R)-2,10,14,16-Tetrahydroxy-6-methyl-7-(6-oxopyran-3-yl)-3-oxapentacyclo[9.7.1.01,14.04,19.06,10]nonadecan-18-yl] acetate |
| Molecular Formula | C11H23Br |
| Molecular Weight | 490.5 g/mol |
| IUPAC Name | [(2R,4R,6R,7R,10S,14S,16S,18R)-2,10,14,16-tetrahydroxy-6-methyl-7-(6-oxopyran-3-yl)-3-oxapentacyclo[9.7.1.01,14.04,19.06,10]nonadecan-18-yl] acetate |
| Standard InChI | InChI=1S/C26H34O9/c1-13(27)34-19-9-15(28)10-24(31)7-5-17-21-18(35-22(30)26(19,21)24)11-23(2)16(6-8-25(17,23)32)14-3-4-20(29)33-12-14/h3-4,12,15-19,21-22,28,30-32H,5-11H2,1-2H3/t15-,16+,17?,18+,19+,21?,22+,23+,24-,25-,26?/m0/s1 |
| Standard InChIKey | IJJFGJIZGZSCBF-PFNUTFQISA-N |
| Isomeric SMILES | CC(=O)O[C@@H]1C[C@@H](C[C@@]2(C13[C@@H](O[C@H]4C3C(CC2)[C@]5(CC[C@@H]([C@]5(C4)C)C6=COC(=O)C=C6)O)O)O)O |
| SMILES | CC(=O)OC1CC(CC2(C13C4C(CC2)C5(CCC(C5(CC4OC3O)C)C6=COC(=O)C=C6)O)O)O |
| Canonical SMILES | CC(=O)OC1CC(CC2(C13C4C(CC2)C5(CCC(C5(CC4OC3O)C)C6=COC(=O)C=C6)O)O)O |
| Synonyms | bryophyllin B |
| PubChem Compound | 159571 |
| Last Modified | Nov 09 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume